Cas no 1170210-78-2 (4-cyclopentaneamido-N-(2-{(4-ethoxyphenyl)carbamoylamino}ethyl)benzamide)

• Product Name: 4-cyclopentaneamido-N-(2-{(4-ethoxyphenyl)carbamoylamino}ethyl)benzamide
• CAS No: 1170210-78-2
• MF: C₂₄H₃₀N₄O₄
• MW: 438.519405841827
• CID: 6101341
• PubChem ID: 44054581
• Update Time: 2025-10-31

4-cyclopentaneamido-N-(2-{(4-ethoxyphenyl)carbamoylamino}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentaneamido-N-(2-{(4-ethoxyphenyl)carbamoylamino}ethyl)benzamide
• 4-(cyclopentanecarbonylamino)-N-[2-[(4-ethoxyphenyl)carbamoylamino]ethyl]benzamide
• 4-(cyclopentanecarboxamido)-N-(2-(3-(4-ethoxyphenyl)ureido)ethyl)benzamide
• AKOS024501186
• VU0637871-1
• 1170210-78-2
• F5226-2205
• 4-cyclopentaneamido-N-(2-{[(4-ethoxyphenyl)carbamoyl]amino}ethyl)benzamide

• Inchi： 1S/C24H30N4O4/c1-2-32-21-13-11-20(12-14-21)28-24(31)26-16-15-25-22(29)18-7-9-19(10-8-18)27-23(30)17-5-3-4-6-17/h7-14,17H,2-6,15-16H2,1H3,(H,25,29)(H,27,30)(H2,26,28,31)
• InChI Key： HMQMHGOYQWUMHV-UHFFFAOYSA-N
• SMILES： C(NCCNC(=O)NC1=CC=C(OCC)C=C1)(=O)C1=CC=C(NC(C2CCCC2)=O)C=C1

Computed Properties

• Exact Mass: 438.22670545g/mol
• Monoisotopic Mass: 438.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-cyclopentaneamido-N-(2-{(4-ethoxyphenyl)carbamoylamino}ethyl)benzamide

Recent Advances in the Study of 4-cyclopentaneamido-N-(2-{(4-ethoxyphenyl)carbamoylamino}ethyl)benzamide (CAS: 1170210-78-2)

In recent years, the compound 4-cyclopentaneamido-N-(2-{(4-ethoxyphenyl)carbamoylamino}ethyl)benzamide (CAS: 1170210-78-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide an overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 4-cyclopentaneamido-N-(2-{(4-ethoxyphenyl)carbamoylamino}ethyl)benzamide. Researchers have employed a combination of in vitro and in vivo assays to evaluate its efficacy in modulating specific biological targets. Notably, the compound has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as a novel anti-inflammatory agent.

Structural-activity relationship (SAR) studies have further refined our understanding of the compound's pharmacophore. By systematically modifying the cyclopentane and ethoxyphenyl moieties, researchers have identified critical structural elements that enhance binding affinity and selectivity. These findings have paved the way for the development of optimized derivatives with improved pharmacokinetic profiles.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential in oncology. Preliminary data indicate that 4-cyclopentaneamido-N-(2-{(4-ethoxyphenyl)carbamoylamino}ethyl)benzamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated signaling pathways. Mechanistic studies suggest that the compound induces apoptosis through the activation of intrinsic mitochondrial pathways, highlighting its potential as a targeted therapy.

Despite these promising findings, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects necessitate further optimization and rigorous safety assessments. Ongoing research aims to address these limitations through advanced drug delivery systems and formulation strategies.

In conclusion, 4-cyclopentaneamido-N-(2-{(4-ethoxyphenyl)carbamoylamino}ethyl)benzamide represents a compelling candidate for further development in the pharmaceutical industry. Its multifaceted pharmacological profile and structural versatility offer numerous opportunities for therapeutic innovation. Continued research efforts will be crucial in unlocking its full potential and advancing it toward clinical trials.